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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Iodonaphthalene is a halogenated aromatic hydrocarbon with the chemical formula C₁₀H₇I.

It is a derivative of naphthalene where one hydrogen atom at the alpha (1) position is

substituted by an iodine atom. This substitution imparts unique reactivity to the naphthalene

ring system, making 1-iodonaphthalene a valuable intermediate and building block in organic

synthesis, particularly in the development of pharmaceuticals and advanced materials. Its utility

in carbon-carbon bond-forming reactions, such as the Suzuki, Sonogashira, and Heck

couplings, has been extensively demonstrated. This technical guide provides a comprehensive

overview of the core chemical properties, structure, synthesis, and reactivity of 1-
iodonaphthalene, tailored for professionals in research and drug development.

Chemical Structure and Properties
1-Iodonaphthalene is a solid at room temperature, appearing as a pale yellow to off-white

crystalline substance.[1] It possesses a characteristic aromatic odor. The presence of the

iodine atom significantly influences its physical and chemical properties compared to

unsubstituted naphthalene.
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The structure of 1-iodonaphthalene consists of a naphthalene bicyclic aromatic system with

an iodine atom attached to the C1 position.
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Chemical Structure of 1-Iodonaphthalene
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Method 1: Iodination of Naphthalene

Method 2: From 1-Naphthaleneboronic Acid

Naphthalene

Reaction at 80°C

KIO3, KI, HCl, AcOH/H2O

Extraction & Washing Column Chromatography 1-Iodonaphthalene

1-Naphthaleneboronic Acid

Reaction at 80°C

I2, K2CO3, Acetonitrile

Extraction & Drying Column Chromatography 1-Iodonaphthalene
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Catalytic Cycle of Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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